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Compound of Interest

Compound Name: 4-Hydroxy-6-methyl-2-pyrone

Cat. No.: B3021462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-hydroxy-6-methyl-2-
pyrone as a versatile building block in multicomponent reactions (MCRs) for the synthesis of

diverse and complex heterocyclic scaffolds. The resulting compounds, rich in structural

diversity, are of significant interest in medicinal chemistry and drug discovery due to their wide

range of biological activities.

Introduction
4-Hydroxy-6-methyl-2-pyrone, also known as triacetic acid lactone, is a readily available and

highly reactive starting material. Its unique structure, featuring both a nucleophilic enol and

electrophilic sites, makes it an ideal candidate for MCRs. These reactions, where three or more

reactants combine in a single synthetic operation, offer significant advantages in terms of

efficiency, atom economy, and the rapid generation of molecular complexity from simple

precursors. The pyran motif is a prevalent structural feature in many biologically active natural

products and synthetic compounds, exhibiting activities ranging from antimicrobial and anti-

inflammatory to anticancer and antiviral properties.

Featured Multicomponent Reactions
This document details the protocols and applications for several key multicomponent reactions

involving 4-hydroxy-6-methyl-2-pyrone.
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Synthesis of Fused 4H-Pyran Derivatives via Borax-
Catalyzed Three-Component Reaction
A straightforward and efficient one-pot synthesis of 4H-pyran derivatives fused to a pyrone ring

can be achieved through a three-component reaction of 4-hydroxy-6-methyl-2-pyrone,

various aryl aldehydes, and malononitrile. This reaction is effectively catalyzed by borax, an

inexpensive and environmentally benign catalyst. The resulting compounds are being

investigated as potential acetylcholinesterase (AChE) inhibitors.[1]

Reaction Scheme:
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4-Hydroxy-6-methyl-2-pyrone + Aryl Aldehyde + Malononitrile Borax, THF Fused 4H-Pyran Derivative

Start

Mix 4-hydroxy-6-methyl-2-pyrone,
aryl aldehyde, thioacetamide, and p-TSA in ethanol

Reflux the mixture for 1-2 hours

Monitor reaction by TLC

Incomplete

Cool, filter the solid product

Reaction complete

Wash with cold ethanol

Dry the final product

End
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Knoevenagel condensation of
aldehyde and 4-hydroxy-6-methyl-2-pyrone

Intermediate A

Michael addition of
N-methyl-1-(methylthio)-2-nitroethenamine

Intermediate B

Intramolecular cyclization

Intermediate C

Elimination of methanethiol and nitrous acid

Pyrano[4,3-b]pyran-5-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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